Cas no 1261940-16-2 (5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261940-16-2
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322082
• CID: 2764856
• PubChem ID: 53227912
• Update Time: 2025-10-29

5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322082
• 5-CHLORO-3-(2-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• DTXSID30691445
• 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
• 1261940-16-2
• 5-Chloro-2'-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322082
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)8-2-3-12(13(17)7-8)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： AQPUTNRPGWIGOZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)OC)=CC=1F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid

5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid (CAS 1261940-16-2): Properties, Applications, and Market Insights

5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS 1261940-16-2) is a specialized organic compound with a unique molecular structure that combines a benzoic acid core with chloro, fluoro, and methoxycarbonyl substituents. This fluorinated benzoic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. The presence of both electron-withdrawing groups (chloro and fluoro) and the methoxycarbonyl moiety makes this compound particularly interesting for structure-activity relationship studies.

The compound's molecular formula is C₁₅H₁₀ClFO₄, with a molecular weight of 308.69 g/mol. Its benzoic acid scaffold is modified at the 3-position with a 2-fluoro-4-methoxycarbonylphenyl group, while the 5-position carries a chlorine substituent. This specific arrangement of functional groups contributes to the compound's unique physicochemical properties, including its solubility profile and potential for hydrogen bonding. Researchers are particularly interested in how these structural features might influence the compound's behavior in biological systems and its potential as an intermediate in drug discovery.

In pharmaceutical applications, 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid serves as a valuable intermediate for the synthesis of more complex molecules. The fluorinated aromatic system is particularly noteworthy, as fluorine incorporation in drug molecules has become a hot topic in medicinal chemistry due to its ability to modulate bioavailability, metabolic stability, and target binding affinity. The compound's carboxylic acid functionality provides an excellent handle for further derivatization, making it versatile for creating amides, esters, or other conjugates. Recent publications have explored its potential in developing novel anti-inflammatory agents and kinase inhibitors.

The agrochemical industry has also shown interest in CAS 1261940-16-2 and related compounds. The combination of halogen substituents and the methoxycarbonyl group is characteristic of many modern pesticides and herbicides. Researchers are investigating whether this specific substitution pattern could lead to compounds with improved pest control properties or reduced environmental persistence. The compound's structural features align with current trends in developing eco-friendly agrochemicals that maintain efficacy while minimizing ecological impact.

From a synthetic chemistry perspective, 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid presents interesting challenges and opportunities. The presence of multiple functional groups requires careful consideration of protecting group strategies and reaction conditions. Recent advances in transition metal-catalyzed coupling reactions have opened new possibilities for modifying this scaffold. The compound's crystalline nature (as reported in some batches) makes it potentially useful for X-ray crystallography studies of molecular interactions.

The market for fluorinated benzoic acid derivatives like CAS 1261940-16-2 has been growing steadily, driven by increasing demand from both pharmaceutical and agrochemical sectors. Suppliers report particular interest from research institutions working on next-generation drug candidates and sustainable crop protection solutions. The global push for more effective and selective bioactive compounds continues to drive innovation in this chemical space. Current pricing and availability data suggest this compound remains a specialty item, primarily used in research-scale quantities rather than bulk industrial applications.

Quality control aspects of 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid typically focus on HPLC purity assessment, residual solvent analysis, and confirmation of structural identity through techniques like NMR spectroscopy and mass spectrometry. The compound's stability under various storage conditions has been the subject of some studies, with recommendations generally suggesting protection from moisture and storage at controlled temperatures. These quality considerations are particularly important given the compound's use in sensitive biological assays and as a reference standard.

Environmental and safety assessments of CAS 1261940-16-2 indicate that standard laboratory precautions are sufficient for handling this material. While comprehensive toxicological data may be limited due to its primary use as a research chemical, the available information suggests it should be treated with the same care as other organic acids and aromatic compounds. Proper personal protective equipment and good laboratory practices are recommended when working with this substance. The compound's environmental fate and biodegradation pathways represent an area where additional research could be valuable.

Future research directions for 5-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid may explore its potential as a scaffold for proteolysis targeting chimeras (PROTACs), a rapidly growing field in drug discovery. The compound's ability to potentially serve as a linker between target-binding and E3 ligase-binding moieties could make it valuable in this cutting-edge therapeutic approach. Additionally, its application in metal-organic frameworks (MOFs) or other advanced materials might be worth investigating, given the growing interest in functionalized aromatic compounds for materials science applications.

For researchers considering working with CAS 1261940-16-2, it's important to consult the most recent literature, as new synthetic applications and biological activities may have been reported since earlier studies. The compound's combination of fluorine substitution and carboxylic acid functionality positions it well for continued investigation in multiple areas of chemical research. As with any specialized chemical, establishing reliable supply chains and confirming analytical data for specific batches are crucial steps in experimental planning.